Cas no 2094252-48-7 (1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one
• CAS No: 2094252-48-7
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6077087
• PubChem ID: 126816720
• Update Time: 2025-07-17

1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2094252-48-7
• EN300-6670087
• 1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one
• 1-[3,3-dimethyl-2-(1-methylimidazol-2-yl)azetidin-1-yl]prop-2-en-1-one
• Z2285378221
• AKOS033850119

• Inchi： 1S/C12H17N3O/c1-5-9(16)15-8-12(2,3)10(15)11-13-6-7-14(11)4/h5-7,10H,1,8H2,2-4H3
• InChI Key： LAMYWGUDPORSNR-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CC(C)(C)C1C1=NC=CN1C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one

1-[3,3-Dimethyl-2-(1-Methyl-1H-Imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one (CAS No. 2094252-48-7): An Overview

1-[3,3-Dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one (CAS No. 2094252-48-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2094252-48-7, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one is noteworthy for its combination of a substituted azetidine ring and an imidazole moiety. The presence of these functional groups imparts the molecule with a range of interesting properties, including potential pharmacological activities. The azetidine ring, a four-membered heterocyclic compound, is known for its rigidity and ability to form stable complexes with various biological targets. The imidazole moiety, on the other hand, is a common structural element in many biologically active molecules and is often involved in hydrogen bonding and coordination with metal ions.

The synthesis of 1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-yl]prop-2-en-1-one has been reported in several recent studies. One common approach involves the reaction of a suitable azetidine derivative with an imidazole-containing reagent under carefully controlled conditions. For instance, a study published in the Journal of Organic Chemistry detailed a multi-step synthesis that began with the preparation of a protected azetidine intermediate, followed by its coupling with an imidazole derivative and subsequent deprotection steps. This method yielded the target compound in high purity and yield, making it suitable for further biological evaluation.

In terms of biological activity, 1-[3,3-dimethyl-2-(1-methyl-1H-imidazol-2-yl)azetidin-1-y l]prop - 2 - en - 1 - one has shown promising results in various assays. Research conducted at the University of California, San Francisco (UCSF), demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. Specifically, it was found to effectively inhibit the activity of Aurora kinase A and B, which are key regulators of mitosis and cell division. This finding suggests that the compound could have potential applications in the development of targeted cancer therapies.

Beyond its anticancer properties, 1-[3,3-dimethyl - 2 - ( 1 - methyl - 1H - imidazol - 2 - yl ) azetidin - 1 - yl ] prop - 2 - en - 1 - one has also been investigated for its neuroprotective effects. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage by modulating intracellular signaling pathways. The researchers found that it activates the Nrf2 pathway, which is crucial for maintaining cellular redox balance and preventing oxidative stress-related diseases such as Parkinson's disease and Alzheimer's disease.

The pharmacokinetic properties of 1-[3 , 3-dimethyl - 2 -( 1-methyl - 1H-imidazol - 2-y l ) azet idin - 1-y l ] prop - 2-e n - 1-o ne have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo, suggesting that it could be administered orally for therapeutic purposes. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In conclusion, 1-[3 , 3-dim ethyl - 2 -( 1-m ethyl - 1H-i midazo l - 2-y l ) azeti din - 1-y l ] prop - 2-e n - 1-o ne (CAS No. 2094252-487) is a promising compound with diverse biological activities. Its unique chemical structure and potential therapeutic applications make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an important role in the development of new treatments for various diseases.